Cas no 100059-84-5 (3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid)

• Product Name: 3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid
• CAS No: 100059-84-5
• MF: C₁₁H₁₄O₆S
• MW: 274.290262699127
• MDL: MFCD09893520
• CID: 4558462
• PubChem ID: 24263753
• Update Time: 2025-11-01

3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxybenzenesulfonyl)propanoic acid
• 3-(3,4-dimethoxyphenyl)sulfonylpropanoic acid
• 3-((3,4-dimethoxyphenyl)sulfonyl)propanoic acid
• 3-[(3,4-dimethoxyphenyl)sulfonyl]propanoic acid
• BBL012320
• STK803172
• BB 0219374
• 3-[(3,4-dimethoxybenzene)sulfonyl]propanoic acid
• Z1255523402
• 3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid

• MDL： MFCD09893520
• Inchi： 1S/C11H14O6S/c1-16-9-4-3-8(7-10(9)17-2)18(14,15)6-5-11(12)13/h3-4,7H,5-6H2,1-2H3,(H,12,13)
• InChI Key： KRBIPGZIRGLRBB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 274.051109g/mol
• Monoisotopic Mass: 274.051109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 274.29g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 98.3

Additional information on 3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid

Professional Introduction to 3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid (CAS No. 100059-84-5)

3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 100059-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a sulfonyl group attached to a propanoic acid backbone with a dimethoxybenzene moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid consists of a benzenesulfonyl group linked to a propanoic acid side chain, with the aromatic ring substituted by two methoxy groups at the 3 and 4 positions. This arrangement imparts both lipophilicity and electronic characteristics suitable for further chemical modifications. The presence of the sulfonyl group enhances the compound's reactivity, making it a versatile building block for synthesizing more complex molecules.

In recent years, 3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid has been explored in various research avenues, particularly in medicinal chemistry and drug discovery. Its derivatives have shown promise as inhibitors of specific enzymatic targets, which are critical in modulating biological pathways associated with diseases such as cancer, inflammation, and metabolic disorders. The dimethoxybenzene substituent not only influences the electronic properties of the molecule but also contributes to its solubility and bioavailability, making it an attractive candidate for pharmacological applications.

One of the most compelling aspects of 3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid is its utility in constructing heterocyclic compounds. Researchers have leveraged its sulfonyl functionality to introduce nitrogen-containing heterocycles into molecular architectures, leading to the discovery of novel scaffolds with enhanced biological activity. These heterocycles often exhibit improved binding affinity to protein targets, which is a key determinant of drug efficacy. The propanoic acid moiety further facilitates further derivatization through esterification or amidation reactions, broadening the scope of potential applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid, making it more accessible for industrial applications. Techniques such as catalytic sulfonylation and cross-coupling reactions have been optimized to yield high-purity batches of this compound with minimal byproducts. These improvements have not only reduced production costs but also enhanced the reproducibility of experiments involving this compound.

The pharmacological potential of derivatives of 3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid has been investigated in several preclinical studies. For instance, researchers have synthesized analogs targeting kinases involved in cancer progression. The sulfonyl group's ability to interact with hydrophobic pockets in protein active sites has been exploited to design inhibitors with high selectivity. Preliminary results suggest that these compounds exhibit inhibitory activity comparable to existing drugs while demonstrating improved tolerability profiles.

Another area where 3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid has made significant contributions is in the development of anti-inflammatory agents. The dimethoxybenzene ring mimics structures found in natural products known for their anti-inflammatory properties. By incorporating this motif into synthetic molecules, researchers have identified compounds that modulate inflammatory pathways without causing significant side effects. This aligns with the growing demand for safer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The versatility of 3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid extends beyond its role as an intermediate in drug synthesis. It has also been utilized in material science applications, particularly in the development of functional polymers and coatings. The sulfonyl group's polarity and reactivity allow it to form stable interactions with other functional groups, enabling the creation of materials with tailored properties such as biodegradability or enhanced mechanical strength.

In conclusion,3-(3,4-Dimethoxybenzenesulfonyl)propanoic acid (CAS No. 100059-84-5) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new derivatives and applications,this compound is poised to play an even greater role in advancing scientific discovery and technological innovation.